N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-(thiophen-2-yl)benzamide
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Description
N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-(thiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.45. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
One study focused on the synthesis of thiophenylhydrazonoacetates, leading to the production of various heterocyclic compounds, including pyrazoles, isoxazoles, pyrimidines, triazines, pyrazolopyridines, and pyrazolopyrimidines. This research underscores the compound's utility in generating a wide array of heterocyclic structures, which are pivotal in pharmaceutical research and development (Mohareb et al., 2004).
Supramolecular Gelators
Another investigation highlighted the synthesis of N-(thiazol-2-yl) benzamide derivatives, examining their gelation behavior. The study aimed to understand the impact of methyl functionality and non-covalent interactions on gelation, employing a crystal engineering approach. It found that certain amides showed promising gelation properties, which could have implications for material science and nanotechnology applications (Yadav & Ballabh, 2020).
Coordination Compounds
Research into the synthesis of thiadiazolobenzamide and its coordination complexes with Ni and Pd ions has revealed potential applications in catalysis and materials science. The study provided insights into the structural properties of these complexes, which could influence future research in coordination chemistry and its applications (Adhami et al., 2012).
Computational and Molecular Design
A study on the reactivity properties and adsorption behavior of a triazole derivative through DFT and MD simulation studies highlights the potential of computational methods in understanding and predicting the behavior of such compounds at the molecular level. This approach is crucial for the design of pharmaceuticals and materials with tailored properties (Al-Ghulikah et al., 2021).
Anticancer and Antiviral Activities
Research into benzamide-based 5-aminopyrazoles and their fused heterocycles has demonstrated remarkable anti-avian influenza virus activity. This study showcases the potential of such compounds in developing antiviral drugs, highlighting the importance of heterocyclic chemistry in addressing global health challenges (Hebishy et al., 2020).
Properties
IUPAC Name |
N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-4-thiophen-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4OS/c1-13(2)16(12-22-19-9-10-20-22)21-18(23)15-7-5-14(6-8-15)17-4-3-11-24-17/h3-11,13,16H,12H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXDDXPIKPKWHPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1N=CC=N1)NC(=O)C2=CC=C(C=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.